Cas no 53216-90-3 (Griseoviridin)

• Product Name: Griseoviridin
• CAS No: 53216-90-3
• MF: C₂₂H₂₇N₃O₇S
• MW: 477.530684709549
• CID: 2005743
• Update Time: 2025-05-19

Griseoviridin Chemical and Physical Properties

Names and Identifiers

• (13S,16Z,19R,6S,8S,9E,11E)-6,8-dihydroxy-19-methyl-13,4,8,9-tetrahydro-2,14-diaza-1(3,6)-[1,5]oxathionina-4(4,2)-oxazola-cyclopentadecaphane-9,11-diene-12,3,15-trione
• griseofulvin
• Griseoviridin
• (1S,9S,11S,12E,14E,19Z,22R)-9,11-Dihydroxy-22-methyl-6,23-dioxa-26-thia-2,17,27-triazatricyclo[17.5.2.14,7]heptacosa-4,7(27),12,14,19-pentene-3,8,24-trione

• Inchi： 1S/C22H27N3O7S/c1-13-6-7-18-21(29)23-8-4-2-3-5-14(26)9-15(27)10-19-24-16(11-31-19)20(28)25-17(12-33-18)22(30)32-13/h2-5,7,11,13-15,17,26-27H,6,8-10,12H2,1H3,(H,23,29)(H,25,28)/b4-2-,5-3-,18-7-/t13-,14-,15-,17-/m1/s1
• InChI Key： UXWOXTQWVMFRSE-SXTNSRNPSA-N
• SMILES： S1C2C(NCC=CC=C[C@H](C[C@H](CC3=NC(=CO3)C(N[C@@H](C(=O)O[C@H](C)CC=2)C1)=O)O)O)=O |c:5,7,28|

Experimental Properties

• Density: 1.2513 (rough estimate)
• Melting Point: 162°C (rough estimate)
• Refractive Index: 1.6390 (estimate)
• Specific Rotation: D27 -237° (c = 0.5 in methanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams

Additional information on Griseoviridin

Griseoviridin and Its Applications in Modern Chemical Biology: A Comprehensive Overview

Griseoviridin, with the CAS number 53216-90-3, is a naturally occurring compound derived from the fermentation process of certain strains of Penicillium griseofulvum. This compound has garnered significant attention in the field of chemical biology due to its unique structural features and a broad spectrum of biological activities. Over the years, extensive research has been conducted to elucidate its mechanism of action, optimize its production, and explore its potential applications in pharmaceuticals, agriculture, and biotechnology.

The molecular structure of Griseoviridin (CAS no. 53216-90-3) is characterized by a complex polyketide backbone, which is further modified by various functional groups. These modifications contribute to its remarkable biological properties, including antimicrobial, antifungal, and anti-inflammatory effects. Recent studies have highlighted the compound's ability to interfere with essential cellular processes in pathogens, making it a promising candidate for the development of novel therapeutic agents.

In the realm of pharmaceutical research, Griseoviridin has been extensively studied for its potential as an antimicrobial agent. Its mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting key enzymes involved in DNA replication and repair. This has led to investigations into its efficacy against multidrug-resistant bacterial strains, which pose a significant challenge in global healthcare. Preliminary clinical trials have shown promising results, suggesting that derivatives of Griseoviridin could offer new treatment options for infections that are currently difficult to manage with conventional antibiotics.

Beyond its antimicrobial properties, Griseoviridin (CAS no. 53216-90-3) has also been explored for its potential in cancer therapy. Research indicates that this compound can induce apoptosis in tumor cells by activating stress signaling pathways. Additionally, it has demonstrated the ability to inhibit the growth of certain cancer stem cells, which are often responsible for tumor recurrence and metastasis. These findings have spurred interest in developing targeted therapies that incorporate derivatives of Griseoviridin as key components.

The agricultural sector has also benefited from the study of Griseoviridin. Its natural fungicidal properties make it an attractive candidate for developing environmentally friendly crop protection agents. Unlike synthetic fungicides, which can have harmful side effects on non-target organisms and ecosystems, Griseoviridin-based formulations offer a more sustainable solution for managing fungal infections in crops. This aligns with the growing global demand for eco-friendly agricultural practices that minimize environmental impact.

In addition to its therapeutic and agricultural applications, Griseoviridin (CAS no. 53216-90-3) has found utility in biotechnology research. Its unique chemical structure serves as a valuable scaffold for designing novel bioactive molecules. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity to target specific pathogens or diseases. This approach has led to the development of several innovative compounds with enhanced efficacy and reduced toxicity compared to existing treatments.

The production of Griseoviridin has also seen significant advancements in recent years. Traditional fermentation methods have been optimized through genetic engineering and metabolic pathway engineering to improve yield and purity. These advancements have not only increased the availability of the compound but have also reduced production costs, making it more accessible for research and commercial applications. Furthermore, continuous flow bioreactors have been employed to enhance scalability and efficiency in manufacturing processes.

The future prospects of Griseoviridin (CAS no. 53216-90-3) are promising, with ongoing research focusing on expanding its therapeutic applications and exploring new derivatives with enhanced properties. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical trials and commercial products that can address unmet medical needs worldwide.

In conclusion, Griseoviridin, a compound with CAS number 53216-90-3, represents a significant advancement in chemical biology with diverse applications across pharmaceuticals, agriculture, and biotechnology. Its unique structural features and broad biological activities make it a valuable asset in the fight against infectious diseases, cancer, and fungal infections. As research continues to uncover new aspects of this remarkable compound, its potential impact on global health and sustainability is set to grow even further.